Cas no 63156-02-5 (1-Octen-3-ol, propanoate)
1-Octen-3-ol, propanoate structure
Product Name:1-Octen-3-ol, propanoate
CAS No:63156-02-5
MF:C11H20O2
MW:184.275303840637
CID:390352
PubChem ID:545739
Update Time:2025-04-19
1-Octen-3-ol, propanoate Chemical and Physical Properties
Names and Identifiers
-
- 1-Octen-3-ol, propanoate
- 1-Octenyl-3-propanoate
- 1-Octen-3-olpropionate
- 1-OCTEN-3-YL PROPIONATE
- 63156-02-5
- 1-OCTEN-3-OL PROPIONATE
- AKOS006274656
- FT-0751908
- DTXSID801024598
- 107697-91-6
- 1-Pentyl-2-propenyl propionate #
- 1-Octen-3-yl-n-propionate
- 1-Octen-3-ol,propanoate, (R)- (9CI)
- 1-octen-3-ylpropionate
- C=CC(CCCCC)OC(CC)=O
- JXIWFCAUMLSOOO-UHFFFAOYSA-N
- oct-1-en-3-yl propanoate
- FT-0695467
-
- Inchi: 1S/C11H20O2/c1-4-7-8-9-10(5-2)13-11(12)6-3/h5,10H,2,4,6-9H2,1,3H3
- InChI Key: JXIWFCAUMLSOOO-UHFFFAOYSA-N
- SMILES: O(C(CC)=O)C(C=C)CCCCC
Computed Properties
- Exact Mass: 184.1464
- Monoisotopic Mass: 184.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1-Octen-3-ol, propanoate Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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